Ethyl 4-((4-methylbenzyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(4-methylphenyl)methoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C21H20N2O4/c1-3-26-21(25)20-18(27-14-16-11-9-15(2)10-12-16)13-19(24)23(22-20)17-7-5-4-6-8-17/h4-13H,3,14H2,1-2H3
• InChI Key: OVVBPJHSMITLIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC=C(C=C2)C)C3=CC=CC=C3
• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol

Description

The compound is a derivative of pyridazine, which is a six-membered ring containing two nitrogen atoms. It also contains an ester group (carboxylate), an ether group, and a phenyl group.

Molecular Structure Analysis

The crystal structure of a similar compound, ethyl 4-[(4-methylbenzyl)-oxy]benzoate, was reported to crystallize with three molecules in the asymmetric unit. The molecules differed in the conformation related to the ethoxy group and in the orientation of the two phenyl rings.

Scientific Research Applications

Synthesis and Characterization

Research focuses on the synthesis and characterization of dihydropyrimidinone derivatives and their pharmacological screenings, such as antimicrobial and antioxidant activities. For example, Dey et al. (2022) synthesized dihydropyrimidinone derivatives and evaluated them for antimicrobial and antioxidant properties, finding that some compounds showed good activity in these areas (Dey et al., 2022).

Antimicrobial and Anticancer Activities

Studies such as those by Bekircan et al. (2008) and Farag et al. (2008) explore the antimicrobial and anticancer properties of synthesized heterocyclic compounds. Bekircan et al. demonstrated the anticancer potential of 4-Amino-3- (p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives against various cancer cell lines (Bekircan et al., 2008).

Advanced Materials and Chemical Synthesis

Further studies involve the development of novel compounds for use in advanced materials or as intermediates in chemical syntheses. For instance, Shekarchi et al. (2003) and Kakehi et al. (2005) report on the synthesis of benzofuran and benzothiophene derivatives, highlighting the versatility of these compounds in creating materials with potential electronic or photovoltaic applications (Shekarchi et al., 2003); (Kakehi, Suga, Hatayama, & Kubo, 2005).